Cas no 2138046-13-4 (3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138046-13-4
• MF: C₁₃H₂₀F₃NO
• MW: 263.299214363098
• CID: 6609389
• PubChem ID: 165490702
• Update Time: 2025-07-01

3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160812
• 2138046-13-4
• 3-{7-azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol
• 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C13H20F3NO/c14-13(15,16)11-6-5-10(18)7-12(11)17-8-1-2-9(17)4-3-8/h8-12,18H,1-7H2
• InChI Key： AIBAFEBBIMWDPM-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N1C2CCC1CC2)O)(F)F

Computed Properties

• Exact Mass: 263.14969875g/mol
• Monoisotopic Mass: 263.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol

Introduction to 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138046-13-4) and Its Emerging Applications in Chemical Biology

The compound 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol (CAS No. 2138046-13-4) represents a fascinating intersection of structural complexity and functional versatility, making it a subject of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural framework, characterized by a 7-Azabicyclo[2.2.1]heptane moiety linked to a trifluoromethyl-substituted cyclohexanol backbone, offers a rich scaffold for modulating biological activity and exploring novel pharmacological interactions.

Recent advancements in medicinal chemistry have highlighted the potential of such heterocyclic compounds in addressing complex diseases, particularly those involving intricate molecular recognition processes. The presence of the 7-Azabicyclo[2.2.1]heptane ring system imparts rigidity and spatial constraints to the molecule, which can be exploited to enhance binding affinity and selectivity against biological targets. This structural motif has been increasingly explored in the design of enzyme inhibitors, receptor modulators, and anti-inflammatory agents, where precise spatial orientation of functional groups is critical.

The trifluoromethyl group appended to the cyclohexanol moiety further enhances the compound’s pharmacological profile by influencing its metabolic stability, lipophilicity, and electronic properties. Trifluoromethylation is a well-documented strategy in drug development, often employed to improve binding kinetics and reduce susceptibility to enzymatic degradation. In the context of 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol, this substitution may contribute to enhanced binding interactions with protein targets while maintaining favorable pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as a lead structure for developing novel therapeutic agents targeting neurological disorders. The bicyclic scaffold mimics natural product motifs that have been historically associated with bioactive compounds exhibiting neuroprotective and anti-inflammatory properties. Preliminary computational studies suggest that the rigid core of the 7-Azabicyclo[2.2.1]heptane system can effectively occupy binding pockets in enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in neuroinflammatory pathways.

Furthermore, the influence of the trifluoromethyl group on electronic distributions may facilitate hydrogen bonding or hydrophobic interactions with key residues in protein targets, thereby enhancing overall binding affinity. This dual modulation—through both steric constraints imposed by the bicyclic system and electronic effects introduced by fluorination—makes this compound a promising candidate for further optimization.

In vitro studies have begun to explore the biochemical activity of derivatives related to 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-(trifluoromethyl)cyclohexan-1-ol, revealing intriguing interactions with enzymes involved in pain signaling and inflammation pathways. For instance, early data suggest that certain analogs may exhibit COX inhibition comparable to nonsteroidal anti-inflammatory drug (NSAID) prototypes but with improved selectivity profiles due to modifications in the bicyclic core.

The compound’s potential extends beyond traditional pharmacological applications; its structural features make it an attractive scaffold for developing probes in chemical biology research aimed at understanding enzyme mechanisms and ligand-receptor interactions at an atomic level. Advanced techniques such as X-ray crystallography combined with molecular dynamics simulations are being employed to elucidate how modifications around the 7-Azabicyclo[2.2.1]heptane ring influence conformational dynamics and binding affinity.

Recent publications highlight the utility of fluorinated heterocycles like this one in designing probes for imaging applications, where metabolic stability is paramount for accurate diagnostics or therapeutic monitoring. The trifluoromethyl group’s resistance to metabolic degradation ensures prolonged bioavailability, making it an ideal candidate for radiolabeled derivatives intended for positron emission tomography (PET) or magnetic resonance imaging (MRI) studies.

The synthesis of this compound presents an interesting challenge due to its complex bicyclic framework and multiple stereocenters. Advances in synthetic methodology have enabled more efficient routes to construct such molecules, leveraging transition-metal catalysis and asymmetric hydrogenation techniques to achieve high enantioselectivity—a critical factor for ensuring biological efficacy without off-target effects.

Future directions in research may focus on expanding libraries of derivatives by introducing further functionalization around both the 7-Azabicyclo[2.2.1]heptane core and the cyclohexanol moiety while maintaining overall structural integrity—a strategy that could uncover novel bioactivities or improve therapeutic indices through structure-based design principles.